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Compound of Interest

Compound Name:
H-Tyr-Pro-Asn-Thr-Ala-Leu-Val-

OH

CAS No.: 911288-93-2

Cat. No.: B14179249

Get Quote

Abstract & Core Directive
This guide details the storage, reconstitution, and handling protocols for the peptide Tyr-Pro-

Asn-Thr-Ala-Leu-Val (YPNTALV). Identified via phage display as a Polypropylene-Binding

Peptide (PPBP), this sequence possesses a high affinity for polypropylene surfaces [1].

CRITICAL WARNING: Unlike standard peptides, YPNTALV must NOT be stored or handled in

standard polypropylene (PP) microcentrifuge tubes (e.g., standard Eppendorf tubes) for

extended periods in liquid phase. Its intrinsic function is to adhere to these surfaces, leading to

significant sample loss via adsorption. This guide provides specific "Low-Bind" and alternative

material protocols to ensure quantitative recovery.

Physicochemical Profile
Understanding the molecular properties is essential for selecting the correct solvent and buffer

systems.
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Property Value Notes

Sequence
H-Tyr-Pro-Asn-Thr-Ala-Leu-

Val-OH
1-letter: YPNTALV

Molecular Weight ~789.9 Da Small, hydrophobic 7-mer.

Theoretical pI ~5.8 Neutral at physiological pH.

Hydrophobicity High
5 of 7 residues (Y, A, L, V, P)

are hydrophobic/aromatic.

Solubility Poor in pure water
Requires organic co-solvent

(DMSO/ACN).

Instability Index Moderate
Asn-Thr bond is susceptible to

deamidation at pH > 7.5.

Primary Risk Surface Adsorption
Binds polypropylene; potential

loss >50% in standard tubes.

Container Selection & Handling (The "Anti-
Adsorption" Protocol)
The most common error in handling YPNTALV is the use of standard labware. The peptide was

engineered to bind the very material most lab tubes are made of.

Recommended Materials
Glass Vials: Silanized glass is the gold standard for storage to prevent non-specific binding.

Polystyrene (PS) Tubes: YPNTALV has significantly lower affinity for PS compared to PP [1].

LoBind / Low-Retention Plastics: Use tubes specifically treated to inhibit hydrophobic binding

(e.g., Eppendorf LoBind®).

DOT Diagram: Container Compatibility Logic
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Figure 1: Decision matrix for container selection to prevent specific adsorption of YPNTALV.

Reconstitution Protocol
Due to the hydrophobic nature of the sequence (Leu, Val, Ala, Tyr), YPNTALV is unlikely to

dissolve completely in pure water or saline.

Step-by-Step Reconstitution
Equilibration: Allow the lyophilized vial to warm to room temperature (20–25°C) for 30

minutes before opening. This prevents condensation, which can hydrolyze the peptide.

Primary Solubilization (Organic Phase):

Add anhydrous DMSO (Dimethyl Sulfoxide) or Acetonitrile to the vial.

Volume: Use approximately 10-20% of the final target volume.

Mechanism:[1] The organic solvent disrupts the hydrophobic interactions between the

Leu/Val/Ala side chains, forcing the peptide into solution.

Dilution (Aqueous Phase):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b14179249/docs?utm_src=pdf-body-img#application-note-storage-and-handling-of-the-polypropylene-binding-peptide-ypntalv
https://m.youtube.com/watch?v=a9CzudWjryQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add sterile water or PBS (pH 7.4) to reach the final concentration.

Target Concentration: Maintain a stock concentration of 1–5 mg/mL. Lower concentrations

(<0.1 mg/mL) increase the rate of adsorption to container walls.

Clarification: Vortex gently. If the solution is cloudy, add small increments of DMSO (up to

30% total volume) or sonicate briefly (3 x 5 seconds).

Buffer Note: Avoid buffers with pH > 8.0. The Asn-Thr sequence is prone to deamidation (Asn

Asp/isoAsp) under alkaline conditions, which alters the peptide's charge and binding affinity [2].

Storage Guidelines
Lyophilized Powder (Pre-Reconstitution)[2]

Temperature: -20°C or -80°C.

Duration: Stable for >12 months if kept desiccated.

Protection: Store in a sealed bag with desiccant silica gel.

Reconstituted Solution
Short Term (Days): 4°C in Glass or LoBind tubes.

Long Term (Months): -80°C.[2]

Freeze-Thaw: Limit to <3 cycles. Aliquot immediately after reconstitution to avoid repeated

cycling.

Critical Action: Flash freeze aliquots in liquid nitrogen before placing them in the -80°C

freezer to prevent crystal formation that can denature the peptide structure.

Experimental Application: Surface Binding Assay
If using YPNTALV to functionalize a polypropylene surface (e.g., linking a cargo to a PP mesh

or plate), follow this binding workflow.

DOT Diagram: Surface Functionalization Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.genscript.com/gsfiles/techfiles/flyer/Peptide-Solubility-Guidelines.pdf?=3?45867067
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Surface Prep
(Clean PP Surface)

2. Incubation
(Peptide + Buffer)

 Add 10-100 µM Peptide 3. Wash Step
(Remove Unbound)

 0.1% Tween-20/PBS 4. Analysis
(XPS / Fluorescence)

 Detect Bound Peptide

Click to download full resolution via product page

Figure 2: Workflow for applying YPNTALV to polypropylene surfaces.

Protocol Steps:
Cleaning: Wash the Polypropylene substrate with Ethanol followed by deionized water to

remove processing oils.

Incubation: Apply the peptide solution (dissolved as per Section 4) to the surface.

Concentration: Typically 10–100 µM.

Time: 30–60 minutes at Room Temperature.

Washing: Wash aggressively with PBS + 0.1% Tween-20 (PBST) to remove loosely

associated (non-specifically bound) peptide. The YPNTALV sequence should remain bound

due to specific hydrophobic affinity.

Troubleshooting
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Issue Probable Cause Solution

Low Recovery Adsorption to PP tube
Switch to Silanized Glass or

LoBind tubes immediately.

Precipitation Hydrophobic aggregation

Increase DMSO concentration

to 20-30%. Ensure pH is not at

pI (~5.8).

Loss of Activity Deamidation of Asn

Check buffer pH. Ensure pH <

7.5. Avoid phosphate buffers if

storing long-term (Tris is

preferred).

Cloudy Solution Salt incompatibility

If using PBS, try water first.[3]

High salt can salt-out

hydrophobic peptides.
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Polypropylene Binding Peptides and Methods of Use. US Patent 7,928,076 B2. Google
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. m.youtube.com [m.youtube.com]

2. genscript.com [genscript.com]

3. bachem.com [bachem.com]

To cite this document: BenchChem. [Application Note: Storage and Handling of the
Polypropylene-Binding Peptide YPNTALV]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.bachem.com/knowledge-center/technical-notes/peptide-solubility/
https://www.benchchem.com/product/b14179249?utm_src=pdf-custom-synthesis#bc-rfq
https://m.youtube.com/watch?v=a9CzudWjryQ
https://www.genscript.com/gsfiles/techfiles/flyer/Peptide-Solubility-Guidelines.pdf?=3?45867067
https://www.bachem.com/knowledge-center/technical-notes/peptide-solubility/
https://www.benchchem.com/product/b14179249/docs#application-note-storage-and-handling-of-the-polypropylene-binding-peptide-ypntalv
https://www.benchchem.com/product/b14179249/docs#application-note-storage-and-handling-of-the-polypropylene-binding-peptide-ypntalv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b14179249/docs#application-note-storage-and-
handling-of-the-polypropylene-binding-peptide-ypntalv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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